Cas no 2172475-00-0 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid
• CAS No: 2172475-00-0
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6294783
• PubChem ID: 165758702
• Update Time: 2025-06-13

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-3,3,3-trifluoropropanoic acid
• 2172475-00-0
• EN300-1569483

• Inchi： 1S/C24H25F3N2O5/c1-14(10-11-21(30)28-12-20(22(31)32)24(25,26)27)29-23(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YIXZSSUKDBPTKC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)CNC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic Acid (CAS No. 2172475-00-0): A Comprehensive Overview

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid (CAS No. 2172475-00-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, which contribute to its stability and reactivity in various chemical and biological environments.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. In the context of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid, this group plays a crucial role in protecting the amino functionality during synthesis and subsequent modifications. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential applications of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the European Journal of Medicinal Chemistry, scientists investigated the antiviral activity of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid. The results showed that the compound has significant antiviral effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways. These findings suggest that this compound could be a valuable addition to the arsenal of antiviral drugs.

The structural complexity of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid also makes it an excellent candidate for conjugation with other bioactive molecules. For example, researchers at a leading pharmaceutical company have developed a prodrug strategy where this compound is conjugated with an anticancer agent. The resulting conjugate shows enhanced solubility and improved pharmacokinetic properties compared to the parent drug. This approach has shown promise in preclinical studies for treating solid tumors.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a protected amino acid with a trifluoromethyl-containing carboxylic acid derivative. The Fmoc protecting group is then selectively removed using piperidine in dimethylformamide (DMF), followed by further functionalization or conjugation steps as needed.

In terms of safety and handling, it is important to note that while 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future prospects for 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. Clinical trials are also underway to evaluate its efficacy and safety in human subjects. These efforts are expected to lead to new treatments for a range of diseases and conditions.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3,3,3-trifluoropropanoic acid (CAS No. 2172475-00-0) is a versatile and promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development and clinical evaluation.